Cas no 329738-53-6 (N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide)

• Product Name: N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide
• CAS No: 329738-53-6
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 1454235
• PubChem ID: 24099929
• Update Time: 2025-06-12

N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(8-Methyl-8-azabicyclo[3.2.1]oct-3-yl)benzamide
• N-(8-METHYL-8-AZABICYCLO[3.2.1]OCTAN-3-YL)BENZAMIDE
• SCHEMBL1559634
• DB-230968
• CS-13673
• CS-M0614
• N-{8-METHYL-8-AZABICYCLO[3.2.1]OCTAN-3-YL}BENZAMIDE
• 329738-53-6
• AKOS032954729
• Oprea1_282408
• N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide

• Inchi： 1S/C15H20N2O/c1-17-13-7-8-14(17)10-12(9-13)16-15(18)11-5-3-2-4-6-11/h2-6,12-14H,7-10H2,1H3,(H,16,18)
• InChI Key： WXYVEMXFBWGVFO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide

Introduction to N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide and Its Significance in Modern Chemical Biology

N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide (CAS no. 329738-53-6) represents a fascinating compound in the realm of chemical biology, characterized by its intricate bicyclic structure and amide functional group. This molecule has garnered significant attention due to its potential applications in drug discovery and therapeutic development, particularly in the modulation of biological pathways associated with neurological and inflammatory conditions.

The core structure of N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide consists of a benzamide moiety linked to a unique bicyclic azabutane scaffold, which is substituted with an 8-methyl group at the 8-position of the azabicyclo ring system. This structural motif imparts distinct physicochemical properties, including enhanced metabolic stability and improved bioavailability, making it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target central nervous system (CNS) disorders. The bicyclic azabutane moiety in N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide has been identified as a key structural feature that can interact with specific CNS receptors, potentially leading to the development of new treatments for conditions such as depression, anxiety, and chronic pain.

One of the most compelling aspects of this compound is its ability to modulate the activity of neurotransmitter systems, particularly those involving serotonin and GABA receptors. Preclinical studies have demonstrated that derivatives of N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide exhibit promising pharmacological effects, including anxiolytic and antidepressant-like behaviors in animal models. These findings have prompted further investigation into the potential of this compound class as a basis for novel therapeutics.

The benzamide functional group in N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide also contributes to its biological activity by serving as a hydrogen bond acceptor, which is crucial for receptor binding and interaction. This feature has been exploited in the design of molecules that target various biological targets, including enzymes and receptors involved in inflammation and pain signaling.

The synthesis of N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The construction of the bicyclic azabutane scaffold is particularly challenging due to the strain introduced by the three-membered ring system. However, advances in synthetic methodologies have made it possible to access this motif with increasing efficiency, paving the way for large-scale production and further structural diversification.

In addition to its potential applications in CNS disorders, N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide has also shown promise in preclinical models related to inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to interact with inflammatory mediators and modulate immune responses has led to interest in its potential as an anti-inflammatory agent.

The growing body of evidence supporting the therapeutic potential of N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide has spurred interest from both academic researchers and pharmaceutical companies looking to develop novel treatments for a range of diseases. Ongoing clinical trials are evaluating the safety and efficacy of various derivatives of this compound, with the hope that they will eventually lead to new therapies that improve patients' quality of life.

The future direction of research on N-(8-Methyl-8-azabicyclo3.2.1octan-3-yl)benzamide is likely to focus on optimizing its pharmacological properties through structure-based drug design and computational modeling techniques. These approaches will help identify new analogs with improved potency, selectivity, and pharmacokinetic profiles.

In conclusion, N-(8-Methyl--azabicyclo-- octan-- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -yl) - - - - - - - - - - - - - - benzamide (CAS no.<-- --> --> --> --> --> --> --> --> --> --> --> --> --> --> --> --> --> > > > > > > > > > > > > > > > > ) is a promising compound with significant potential in modern chemical biology and drug discovery efforts aimed at treating neurological and inflammatory diseases.